![molecular formula C22H26O9 B1231005 Graminiliatrin CAS No. 53142-34-0](/img/structure/B1231005.png)
Graminiliatrin
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Overview
Description
Graminiliatrin is a sesquiterpene lactone.
Scientific Research Applications
Pathogenicity and Disease Resistance Research
The research on graminiliatrin involves studying its role in the pathogenicity of various fungi, particularly those affecting cereal crops. For example, Blanch (1980) explored the genetic control of pathogenicity in Gaeumannomyces graminis, a fungus that affects wheat, showing that pathogenicity is under multiple gene control, hinting at the complexity of fungal infections in crops (Blanch, 1980).
Host-Induced Gene Silencing
Another significant application is the investigation of host-induced gene silencing (HIGS) in fungi. Nowara et al. (2010) demonstrated that RNA interference constructs expressed in host cells can affect pathogen development in Blumeria graminis, a fungal pathogen of barley. This finding provides insights into engineering plant disease resistance (Nowara et al., 2010).
Comparative Genomics in Crop Research
Monaco et al. (2013) highlighted Gramene, a curated resource for comparative functional genomics in crops. This database includes genomes of various plant species and supports studies in genetics, plant breeding, and molecular biology, underscoring the value of genomics in understanding pathogens like graminiliatrin (Monaco et al., 2013).
Phytotoxicity and Antimicrobial Activity
Research by Kobayashi and Ui (1979) on Graminin A, a compound produced by Cephalosporium gramineum, highlights its phytotoxic and antimicrobial activities. This type of research is crucial for understanding how certain pathogens exert their effects on plants (Kobayashi & Ui, 1979).
Population Genetics of Fungal Pathogens
McDonald et al. (1995) combined molecular genetics with population genetics to study Mycosphaerella graminicola, another wheat pathogen. This research helps in understanding the spread and evolution of plant pathogens at a genetic level (McDonald et al., 1995).
properties
CAS RN |
53142-34-0 |
---|---|
Product Name |
Graminiliatrin |
Molecular Formula |
C22H26O9 |
Molecular Weight |
434.4 g/mol |
IUPAC Name |
[(1S,2S,6R,7R,9R,10S,11S,12R,14S)-11-hydroxy-14-methyl-5-methylidene-4-oxospiro[3,13-dioxatetracyclo[8.4.0.02,6.012,14]tetradecane-9,2'-oxirane]-7-yl] (Z)-4-acetyloxy-2-methylbut-2-enoate |
InChI |
InChI=1S/C22H26O9/c1-9(5-6-27-11(3)23)19(25)29-12-7-22(8-28-22)14-15(21(4)18(31-21)16(14)24)17-13(12)10(2)20(26)30-17/h5,12-18,24H,2,6-8H2,1,3-4H3/b9-5-/t12-,13-,14+,15+,16+,17+,18-,21+,22+/m1/s1 |
InChI Key |
CENDVHAKXFHGQA-ZVKKVVLCSA-N |
Isomeric SMILES |
C/C(=C/COC(=O)C)/C(=O)O[C@@H]1C[C@]2(CO2)[C@H]3[C@@H]([C@@H]4[C@@H]1C(=C)C(=O)O4)[C@]5([C@@H]([C@H]3O)O5)C |
SMILES |
CC(=CCOC(=O)C)C(=O)OC1CC2(CO2)C3C(C4C1C(=C)C(=O)O4)C5(C(C3O)O5)C |
Canonical SMILES |
CC(=CCOC(=O)C)C(=O)OC1CC2(CO2)C3C(C4C1C(=C)C(=O)O4)C5(C(C3O)O5)C |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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